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Compound of Interest

Compound Name:
Methyl 5-formylfuran-3-

carboxylate

CAS No.: 102169-71-1

Cat. No.: B181692

Get Quote

Part 1: Strategic Significance & Mechanism
The "Isophthalic" Effect in Bio-Polymers
In the pursuit of 100% bio-based plastics, Polyethylene Furanoate (PEF) derived from 2,5-

FDCA is the leading contender to replace PET. However, 2,5-PEF often suffers from excessive

crystallinity and brittleness.

Methyl 5-formylfuran-3-carboxylate (MFFC) introduces a meta-like (2,4) substitution pattern.

Incorporating MFFC derivatives into polymer backbones disrupts the linear packing of chains.

Solubility: Enhances solubility in common organic solvents, facilitating processing.

Thermal Properties: Lowers the melting temperature (

) while maintaining a high glass transition temperature (
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), widening the processing window.

Optical Clarity: Suppresses crystallization, yielding highly transparent amorphous polymers

suitable for optical films.

Reaction Pathways
MFFC is a "Janus" molecule with two distinct reactive handles:

C5-Formyl Group (-CHO): Highly reactive toward oxidation (to acid), reduction (to alcohol), or

Schiff-base formation (with amines).

C3-Methyl Ester (-COOMe): Stable under mild conditions but active for transesterification or

hydrolysis.

Part 2: Experimental Protocols
Protocol A: Synthesis of Asymmetric Monomer (2,4-
FDCA Dimethyl Ester)
Before polymerization, MFFC is typically converted to a diester to ensure stoichiometric

balance during polycondensation.

Objective: Oxidative esterification of the C5-formyl group to generate Dimethyl Furan-2,4-

dicarboxylate.

Reagents:

Methyl 5-formylfuran-3-carboxylate (10 mmol)

Methanol (Solvent/Reactant)

NIS (N-Iodosuccinimide) - 2.5 equiv

Potassium Carbonate (

) - 2.5 equiv

Workflow:
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Dissolution: Dissolve MFFC (1.54 g) in anhydrous Methanol (30 mL) in a round-bottom flask

under

.

Addition: Add

(3.45 g) followed by portion-wise addition of NIS (5.6 g) at 0°C.

Reaction: Stir at room temperature for 3–5 hours. Monitor via TLC (Hexane:EtOAc 7:3) for

disappearance of the aldehyde spot.

Quench: Add saturated

to quench excess iodine.

Extraction: Evaporate methanol, extract aqueous phase with Dichloromethane (

mL).

Purification: Dry organic layer over

, filter, and concentrate. Recrystallize from minimal hot methanol.

Target Yield: >85%[1][2][3][4]

Product: Dimethyl furan-2,4-dicarboxylate (Key monomer for PEF modification).

Protocol B: Melt Polycondensation (Amorphous PEF
Analog)
This protocol creates a co-polymer using the MFFC-derived diester to modify standard PEF,

reducing crystallinity.

Reagents:

Dimethyl Furan-2,4-dicarboxylate (derived from Protocol A) - 10 mmol

Ethylene Glycol - 22 mmol (2.2x excess)
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Catalyst: Titanium(IV) butoxide (

) - 0.1 mol%

Step-by-Step Methodology:

Transesterification (Stage 1):

Load diester and ethylene glycol into a glass reactor equipped with a mechanical stirrer

and nitrogen inlet.

Heat to 170°C under

flow.

Add catalyst (

).

Raise temperature to 200°C over 1 hour. Methanol will distill off.

Checkpoint: Reaction is complete when methanol evolution ceases (theoretical vol: ~0.8

mL).

Polycondensation (Stage 2):

Raise temperature to 230°C.

Apply vacuum gradually (ramp down to <0.1 mbar over 45 mins) to remove excess

ethylene glycol.

Maintain high vacuum and temperature for 2–3 hours. Viscosity will increase significantly

(observe stirrer torque).

Termination:

Release vacuum with Nitrogen.

Rapidly cool the reactor in an ice bath to quench the polymer melt.
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Characterization:

Dissolve in HFIP (Hexafluoroisopropanol) for GPC analysis.

Expected Result: Amorphous polymer,

, no distinct

(unlike crystalline 2,5-PEF).

Protocol C: Direct Schiff-Base Polymerization
(Thermosets)
Utilizes the aldehyde group directly without oxidation, reacting with aromatic diamines for high-

stability thermosets.

Reagents:

Methyl 5-formylfuran-3-carboxylate (Monomer A)

p-Phenylenediamine (Monomer B)

Solvent: Ethanol/DMF (dry)

Workflow:

Mix Equimolar amounts of Monomer A and B in Ethanol.

Reflux for 6 hours. The Schiff-base (imine) linkage forms, creating a pre-polymer.

Curing: Cast the solution onto a glass substrate and heat to 150°C in a vacuum oven.

Cross-linking: The pendant methyl ester groups can further react with added diamines or

polyols at elevated temperatures (>180°C) to form a cross-linked amide/ester network.

Part 3: Visualization & Logic
Pathway Diagram: From MFFC to Advanced Materials
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The following diagram illustrates the divergence between standard furan chemistry (2,5-series)

and the asymmetric (2,4-series) enabled by MFFC.

Process Flow
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Caption: Workflow converting MFFC into amorphous thermoplastics (via oxidation) or

thermosets (via imine formation).

Part 4: Data Summary
Property 2,5-PEF (Standard)

2,4-PEF Analog
(MFFC-derived)

Impact of MFFC

Symmetry Linear (Alpha-Alpha) Kinked (Alpha-Beta)
Disrupts chain

packing

Crystallinity
High (Semi-

crystalline)
Low / Amorphous

Improves optical

clarity

Solubility
Poor (Requires

HFIP/TFA)
Good (CHCl3, DMSO)

Easier solution

processing

Barrier Properties

Excellent (

,

)

Moderate to Good
Tunable via copolymer

ratio

Glass Transition (

)
~85°C ~75–80°C

Maintains thermal

stability
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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